Cas no 1803982-46-8 (5-Amino-2-cyano-3-(trifluoromethoxy)pyridine-4-acetonitrile)

• Product Name: 5-Amino-2-cyano-3-(trifluoromethoxy)pyridine-4-acetonitrile
• CAS No: 1803982-46-8
• MF: C₉H₅F₃N₄O
• MW: 242.157411336899
• CID: 4910852
• Update Time: 2025-05-21

5-Amino-2-cyano-3-(trifluoromethoxy)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-cyano-3-(trifluoromethoxy)pyridine-4-acetonitrile

• Inchi： 1S/C9H5F3N4O/c10-9(11,12)17-8-5(1-2-13)6(15)4-16-7(8)3-14/h4H,1,15H2
• InChI Key： CVVIBUSAAFSXBZ-UHFFFAOYSA-N
• SMILES： FC(OC1C(C#N)=NC=C(C=1CC#N)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 365
• XLogP3: 1.1
• Topological Polar Surface Area: 95.7

Additional information on 5-Amino-2-cyano-3-(trifluoromethoxy)pyridine-4-acetonitrile

Recent Advances in the Study of 5-Amino-2-cyano-3-(trifluoromethoxy)pyridine-4-acetonitrile (CAS: 1803982-46-8)

5-Amino-2-cyano-3-(trifluoromethoxy)pyridine-4-acetonitrile (CAS: 1803982-46-8) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and cyano functional groups, exhibits promising potential as a building block for the development of novel bioactive molecules. Recent studies have explored its applications in drug discovery, particularly in the synthesis of kinase inhibitors and other therapeutic agents targeting various diseases.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 5-Amino-2-cyano-3-(trifluoromethoxy)pyridine-4-acetonitrile as a key intermediate in the synthesis of potent and selective kinase inhibitors. The researchers demonstrated that the trifluoromethoxy group enhances the metabolic stability of the resulting compounds, while the cyano group facilitates interactions with target proteins. The study reported a series of derivatives with improved pharmacokinetic properties, paving the way for further preclinical evaluations.

In addition to its applications in kinase inhibitor development, this compound has also been investigated for its potential in agrochemical research. A recent patent application (WO2023057891) disclosed its use as a precursor for the synthesis of novel pesticides with enhanced efficacy against resistant pest strains. The unique electronic properties of the trifluoromethoxy group were found to contribute to the improved binding affinity of these pesticides to their target sites.

Ongoing research efforts are focused on optimizing the synthetic routes for 5-Amino-2-cyano-3-(trifluoromethoxy)pyridine-4-acetonitrile to improve yield and scalability. A 2024 preprint on ChemRxiv described a novel catalytic system that significantly reduces the reaction time and byproduct formation during its synthesis. These advancements are expected to facilitate broader adoption of this compound in both academic and industrial settings.

Looking ahead, the versatility of 5-Amino-2-cyano-3-(trifluoromethoxy)pyridine-4-acetonitrile suggests its continued importance in medicinal chemistry and related fields. Future research directions may include exploring its applications in PET tracer development, as the fluorine atoms present in its structure could potentially be replaced with radioactive isotopes for imaging purposes. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial to fully unlock the potential of this promising compound.